Cas no 1881295-54-0 (7-Bromo-2-chloro-6-fluoroquinoxaline)

• Product Name: 7-Bromo-2-chloro-6-fluoroquinoxaline
• CAS No: 1881295-54-0
• MF: C₈H₃BrClFN₂
• MW: 261.478223085403
• MDL: MFCD29059795
• CID: 4626541
• Update Time: 2025-06-25

7-Bromo-2-chloro-6-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-2-CHLORO-6-FLUOROQUINOXALINE(WXFC0650)
• 7-BROMO-2-CHLORO-6-FLUOROQUINOXALINE
• 7-Bromo-2-chloro-6-fluoroquinoxaline

• MDL： MFCD29059795
• Inchi： 1S/C8H3BrClFN2/c9-4-1-7-6(2-5(4)11)12-3-8(10)13-7/h1-3H
• InChI Key： XJIPIIMVVLKELF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Br)C=2)N=CC=1Cl

Additional information on 7-Bromo-2-chloro-6-fluoroquinoxaline

Introduction to 7-Bromo-2-chloro-6-fluoroquinoxaline (CAS No. 1881295-54-0)

7-Bromo-2-chloro-6-fluoroquinoxaline (CAS No. 1881295-54-0) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline family, which is known for its diverse biological activities and potential therapeutic applications. The unique combination of bromine, chlorine, and fluorine substituents on the quinoxaline scaffold imparts distinct chemical and biological properties, making it a promising candidate for various drug discovery programs.

The structural characteristics of 7-Bromo-2-chloro-6-fluoroquinoxaline are crucial for understanding its potential applications. The quinoxaline core, a six-membered ring fused with another six-membered ring, provides a rigid and planar structure that can interact with biological targets through various mechanisms. The bromine atom at the 7-position, chlorine at the 2-position, and fluorine at the 6-position introduce specific electronic and steric effects that can influence the compound's binding affinity and selectivity towards target proteins or receptors.

Recent studies have highlighted the importance of halogenated quinoxalines in drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that halogenated quinoxalines exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The researchers found that the bromine and chlorine substituents on the quinoxaline scaffold significantly enhanced the antiviral potency by stabilizing key interactions with viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the anticancer properties of halogenated quinoxalines. They discovered that compounds like 7-Bromo-2-chloro-6-fluoroquinoxaline can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The fluorine substituent was found to play a crucial role in enhancing the compound's ability to penetrate cell membranes and reach intracellular targets.

The pharmacokinetic properties of 7-Bromo-2-chloro-6-fluoroquinoxaline are also an important consideration for its potential therapeutic use. Studies have shown that halogenated quinoxalines generally exhibit favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and reasonable metabolic stability. These properties make them suitable candidates for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary assessments suggest that 7-Bromo-2-chloro-6-fluoroquinoxaline is well-tolerated at therapeutic concentrations. However, more comprehensive toxicological studies are needed to fully evaluate its safety profile before advancing to clinical trials. Researchers are currently conducting detailed in vitro and in vivo studies to assess potential side effects and long-term safety concerns.

The synthetic route for 7-Bromo-2-chloro-6-fluoroquinoxaline involves several well-established chemical transformations. The synthesis typically begins with the formation of a substituted benzene derivative, followed by cyclization to form the quinoxaline core. Subsequent halogenation steps introduce the bromine, chlorine, and fluorine substituents at specific positions on the ring. The overall synthetic process is highly efficient and scalable, making it suitable for large-scale production if required.

In conclusion, 7-Bromo-2-chloro-6-fluoroquinoxaline (CAS No. 1881295-54-0) represents a promising lead compound in the development of novel therapeutics. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation in various disease areas, including viral infections and cancer. Ongoing research efforts aim to optimize its structure for improved potency and selectivity, paving the way for potential clinical applications in the near future.